Cas no 820209-02-7 (alpha,N-Dimethyl-3-fluorobenzylamine)

alpha,N-Dimethyl-3-fluorobenzylamine structure
820209-02-7 structure
Product Name:alpha,N-Dimethyl-3-fluorobenzylamine
CAS No:820209-02-7
MF:C9H12FN
MW:153.196685791016
MDL:MFCD07784285
CID:715706
PubChem ID:21251055
Update Time:2025-07-19

alpha,N-Dimethyl-3-fluorobenzylamine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,3-fluoro-N,a-dimethyl-
    • (RS)-N-[1-(3-FLUOROPHENYL)ETHYL]METHYLAMINE
    • MFCD07784285
    • DTXSID00611635
    • [1-(3-fluorophenyl)ethyl](methyl)amine
    • 820209-02-7
    • AKOS000148475
    • SCHEMBL17614064
    • AKOS017283346
    • NCGC00374097-01
    • CS-0205386
    • 1-(3-Fluorophenyl)-N-methylethan-1-amine
    • SB76641
    • 1-(3-fluorophenyl)-N-methylethanamine
    • N-[1-(3-fluorophenyl)ethyl]methylamine
    • EN300-32092
    • N12243
    • alpha,N-Dimethyl-3-fluorobenzylamine
    • MDL: MFCD07784285
    • Inchi: 1S/C9H12FN/c1-7(11-2)8-4-3-5-9(10)6-8/h3-7,11H,1-2H3
    • InChI Key: PZBFMZHXSLJFMU-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C(C)NC

Computed Properties

  • Exact Mass: 153.095377549g/mol
  • Monoisotopic Mass: 153.095377549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 178.8±15.0 °C at 760 mmHg
  • Flash Point: 61.9±20.4 °C
  • Refractive Index: 1.489
  • Vapor Pressure: 1.0±0.3 mmHg at 25°C

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Additional information on alpha,N-Dimethyl-3-fluorobenzylamine

Comprehensive Overview of alpha,N-Dimethyl-3-fluorobenzylamine (CAS No. 820209-02-7)

alpha,N-Dimethyl-3-fluorobenzylamine (CAS No. 820209-02-7) is a fluorinated aromatic amine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its fluorobenzyl backbone and dimethylamine substitution, has garnered attention due to its unique physicochemical properties and potential as a building block in synthetic chemistry. Researchers are increasingly exploring its role in the development of novel bioactive molecules, particularly in the context of drug discovery and material science.

The structural uniqueness of alpha,N-Dimethyl-3-fluorobenzylamine lies in the strategic placement of the fluorine atom on the benzene ring, which enhances its electronic and steric properties. This feature makes it a valuable intermediate in the synthesis of fluorinated compounds, a class of molecules widely studied for their improved metabolic stability and bioavailability. Recent trends in medicinal chemistry highlight the growing demand for fluorinated analogs, as they often exhibit enhanced binding affinity to biological targets.

In the context of green chemistry, alpha,N-Dimethyl-3-fluorobenzylamine has been investigated for its potential in sustainable synthesis routes. The compound's compatibility with catalytic processes and microwave-assisted reactions aligns with the industry's shift toward eco-friendly methodologies. Researchers are also examining its utility in flow chemistry systems, which offer advantages in scalability and waste reduction—a topic of high relevance in modern chemical manufacturing.

From an analytical perspective, alpha,N-Dimethyl-3-fluorobenzylamine presents interesting challenges and opportunities. Advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry are often employed to characterize its purity and structural integrity. The compound's chromatographic behavior has also been studied extensively, with a focus on optimizing separation protocols for industrial-scale production.

The versatility of alpha,N-Dimethyl-3-fluorobenzylamine extends to its applications in material science. Its incorporation into polymer matrices and supramolecular architectures has shown promise in modifying material properties such as thermal stability and solubility. These findings are particularly relevant to industries exploring advanced functional materials for electronics and coatings.

Safety and handling of alpha,N-Dimethyl-3-fluorobenzylamine adhere to standard laboratory protocols for fluorinated amines. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) and ventilation systems are recommended during handling. The compound's stability under various storage conditions has been documented, with recommendations for anhydrous environments to prevent degradation.

In summary, alpha,N-Dimethyl-3-fluorobenzylamine (CAS No. 820209-02-7) represents a multifaceted compound with broad applicability across scientific disciplines. Its role in fluorine chemistry, coupled with its potential in drug development and material innovation, positions it as a subject of ongoing research interest. As industries continue to prioritize sustainable synthesis and functional materials, this compound is likely to remain a focal point in scientific discourse.

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